Cas no 99964-81-5 (Lycoriside)

• Product Name: Lycoriside
• CAS No: 99964-81-5
• MF: C₃₈H₅₇NO₁₀
• MW: 687.859892606735
• CID: 813682
• PubChem ID: 181357
• Update Time: 2024-03-01

Lycoriside Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranoside,(1S,2S,12bS,12cS)-2,4,5,7,12b,12c-hexahydro-2-hydroxy-1H-[1,3]dioxolo[4,5-j]pyrrolo[3,2,1-de]phenanthridin-1-yl,6-hexadecanoate (9CI)
• Lycoriside
• DTXSID10912362
• 99964-81-5
• 2-Hydroxy-2,4,5,7,12b,12c-hexahydro-1H,10H-[1,3]dioxolo[4,5-j]pyrrolo[3,2,1-de]phenanthridin-1-yl 6-O-hexadecanoylhexopyranoside
• beta-D-Glucopyranoside, (1alpha,2beta)-3,12-didehydro-2-hydroxy-9,10-(methylenebis(oxy))galanthan-1-yl, 6-hexadecanoate

• Inchi： 1S/C38H57NO10/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-31(41)45-22-30-34(42)35(43)36(44)38(48-30)49-37-27(40)18-24-16-17-39-21-25-19-28-29(47-23-46-28)20-26(25)32(37)33(24)39/h18-20,27,30,32-38,40,42-44H,2-17,21-23H2,1H3
• InChI Key： ALECKIMNHVMLRG-UHFFFAOYSA-N
• SMILES： O(C1C(C(C(C(COC(CCCCCCCCCCCCCCC)=O)O1)O)O)O)C1C(C=C2CCN3CC4C=C5C(=CC=4C1C32)OCO5)O

Computed Properties

• Exact Mass: 687.39824702g/mol
• Monoisotopic Mass: 687.39824702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 49
• Rotatable Bond Count: 19
• Complexity: 1080
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 9
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 147
• XLogP3: 5.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Amaryllidaceae alkaloids Lycorine-type amaryllidaceae alkaloids